
Proper Disposal Procedures for FL104 Products

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: FL104

Cat. No.: B15603790 Get Quote

It is critical to note that "FL104" can refer to several different chemical products with distinct

compositions and associated hazards. Proper disposal procedures are contingent upon the

specific product being used. This guide provides disposal protocols for two common products

identified as "FL104": LPS F-104 Solvent Degreaser and Assay Flux – F104. Always refer to

the Safety Data Sheet (SDS) specific to the product you are using for complete and accurate

information.

Section 1: LPS F-104 Solvent Degreaser
LPS F-104 Solvent Degreaser is a flammable aerosol or liquid designed for removing tar,

adhesives, grease, and oil from various surfaces.[1][2][3] It is crucial to handle and dispose of

this product with care due to its flammability and potential health hazards.

Safety and Handling Precautions
Before beginning any disposal-related activities, ensure the following safety measures are in

place:

Ventilation: Always work in a well-ventilated area, preferably outdoors or under a chemical

fume hood, to avoid the inhalation of vapors.[1][3]

Personal Protective Equipment (PPE): Wear appropriate PPE, including nitrile gloves and

safety glasses with side shields.[1][2] If there is a risk of splashing, a face shield and

chemical-resistant apron should also be worn.
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Ignition Sources: Eliminate all potential ignition sources, such as open flames, sparks, and

hot surfaces.[1][3] Use non-sparking tools and ensure all equipment is properly grounded.[3]

Emergency Equipment: Have a fire extinguisher (rated for flammable liquids), spill control

materials, and an eyewash station readily accessible.

Quantitative Data Summary
Property Value

Physical State Aerosol or Liquid

Flash Point 104 °F (40 °C) (Tag-Closed Cup)

Vapor Density (air=1) 4.8 - 5.3

Primary Components
Distillates (Petroleum), Hydrotreated Light (70-

80%)

Propylene glycol monomethyl ether acetate (1-

10%)

d-Limonene (1-5%)

Carbon Dioxide (1-3% in aerosol)

Source: LPS F-104 Solvent Degreaser Safety Data Sheet[1][2]

Step-by-Step Disposal Procedure
Segregation: Do not mix waste LPS F-104 with other waste streams. It should be collected in

a dedicated, clearly labeled waste container.

Container Selection: Use a chemically resistant container, such as a high-density

polyethylene (HDPE) or steel drum, that can be tightly sealed. The container must be in good

condition and free from leaks.

Waste Collection:

Unused Product: If the product is unused and in its original container, it may be possible to

return it to the supplier. If not, it must be disposed of as hazardous waste.
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Used Product and Contaminated Materials: Collect any used solvent and materials

contaminated with LPS F-104 (e.g., rags, absorbents) in the designated waste container.

Container Labeling: Label the waste container clearly as "Hazardous Waste," "Flammable

Liquid," and list the contents (e.g., "Waste LPS F-104 Solvent Degreaser"). Include the

accumulation start date.

Storage: Store the sealed waste container in a designated hazardous waste accumulation

area that is cool, dry, well-ventilated, and away from ignition sources and incompatible

materials.[1][3]

Disposal: Arrange for a licensed hazardous waste disposal company to transport and

dispose of the waste in accordance with local, regional, and national regulations.[1][3] Do not

attempt to dispose of this product down the drain or in the regular trash.

Experimental Workflow for Disposal
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Caption: Workflow for the proper disposal of LPS F-104 Solvent Degreaser.

Section 2: Assay Flux – F104
Assay Flux – F104 is a toxic, tan-yellow powder used in the laboratory analysis of minerals for

gold.[4] It contains lead monoxide and is classified as a toxic substance.[4] Extreme caution

must be exercised during its handling and disposal.

Safety and Handling Precautions
Ventilation: Handle Assay Flux – F104 in a well-ventilated area, preferably within a certified

chemical fume hood, to minimize inhalation of the powder.

Personal Protective Equipment (PPE): Wear a lab coat, nitrile gloves, and chemical safety

goggles. A respirator may be necessary if dust is generated.
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Avoid Contamination: Do not eat, drink, or smoke in areas where this product is handled.

Wash hands thoroughly after handling.

Spill Response: In case of a spill, carefully clean up the powder to avoid generating dust.

Use a HEPA-filtered vacuum or wet methods for cleanup. Do not dry sweep.

Quantitative Data Summary
Property Value

Physical State Fine tan-yellow powder

ADG Classification Class 6.1: Toxic Substances

UN Number 2291

Primary Hazard
Toxic if swallowed, harmful in contact with skin

or if inhaled.[4]

Suspected of causing genetic defects and

cancer.[4]

May damage fertility or the unborn child.[4]

Toxic to aquatic life.[4]

Source: Assay Flux – F104 Safety Data Sheet[4]

Step-by-Step Disposal Procedure
Segregation: Isolate waste Assay Flux – F104 from all other laboratory waste streams. It

must be treated as a toxic and hazardous waste.

Container Selection: Use a robust, leak-proof container with a secure lid. The container

should be compatible with the material and clearly labeled.

Waste Collection:

Unused Product: If the product is in its original, unopened container, contact the supplier

for potential return. Otherwise, it must be disposed of as hazardous waste.
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Used Product and Contaminated Materials: Carefully transfer any waste powder and

contaminated materials (e.g., weigh boats, gloves, wipes) into the designated waste

container. Minimize dust generation during transfer.

Container Labeling: Label the waste container with "Hazardous Waste," "Toxic," and

"Contains Lead Compounds." Include the name "Assay Flux – F104" and the accumulation

start date.

Storage: Store the sealed container in a designated, secure hazardous waste accumulation

area. This area should be separate from general lab storage and have restricted access.

Disposal: Contact a certified hazardous waste disposal company to manage the

transportation and disposal of the lead-containing waste.[4] Ensure the disposal method

complies with all environmental regulations for heavy metal waste.

Logical Relationship for Disposal Decision
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Caption: Decision diagram for the disposal of Assay Flux – F104 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.mropsource.com/Msds/3O0006S7.pdf
https://cdn11.bigcommerce.com/s-jifykode7m/product_images/uploaded_images/msds/SGP3829.pdf
https://www.gwlinc.com/downloads/sds/LPS/MLP04920.pdf
https://westref.com.au/wp-content/uploads/2018/12/SDS_Flux_-_F104.pdf
https://www.benchchem.com/product/b15603790#fl104-proper-disposal-procedures
https://www.benchchem.com/product/b15603790#fl104-proper-disposal-procedures
https://www.benchchem.com/product/b15603790#fl104-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15603790?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603790?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

